1,2,5-Thiadiazole-3,4-dicarbonitrile

• IUPAC Name: 1,2,5-thiadiazole-3,4-dicarbonitrile
• InChI: InChI=1S/C4N4S/c5-1-3-4(2-6)8-9-7-3
• InChI Key: NZCOHPKFJGEXCM-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=NSN=C1C#N
• Molecular Formula: C4N4S
• DSSTOX Substance ID: DTXSID30396928
• Molecular Weight: 136.14 g/mol
• CAS No.: 23347-22-0

Description

1,2,5-Thiadiazole-3,4-dicarbonitrile is a useful research compound. Its molecular formula is C4N4S and its molecular weight is 136.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cycloaddition Reactions

1,2,5-Thiadiazole-3,4-dicarbonitrile (TDAD) is used in cycloaddition reactions. Dunn and Rees (1987) found that treating butynedinitrile and S4N4 yields this compound cleanly and in high yield. This research demonstrates its utility in creating complex heterocyclic structures, such as 1,2,5-thiadiazoles, which are valuable in various chemical syntheses (Dunn & Rees, 1987).

Electrochemical Properties

Aimone et al. (2000) explored the electroreduction of 3,4-diphenyl-1,2,5-thiadiazole 1-oxide to 1,2,5-thiadiazole, revealing distinct behaviors from similar compounds. Their findings provide insights into the electrochemical properties of thiadiazoles, contributing to a better understanding of their potential in electrochemistry (Aimone et al., 2000).

Synthesis and Characterization

Konstantinova et al. (2014) developed a new procedure for the selective synthesis of 1,2,5-thiadiazole 2-oxides, including TDAD derivatives. Their work is significant for the synthesis and structural characterization of various 1,2,5-thiadiazoles, indicating the versatility of TDAD in producing a wide range of derivatives with distinct properties (Konstantinova et al., 2014).

Optical and Nonlinear Spectral Properties

Donzello et al. (2003) investigated the synthesis and spectral properties of porphyrazines with TDAD moieties. Their research provides valuable insights into the influence of TDAD on the optical and nonlinear spectral properties of macrocyclic compounds, which could be important for applications in photonics and optoelectronics (Donzello et al., 2003).

Spectroscopic Study

Gaberkorn et al. (2006) conducted a spectroscopic study of porphyrazine magnesium(II) complexes with TDAD. Their findings contribute to understanding how TDAD influences the electronic absorption spectra of these complexes, which could be useful in developing new materials for various technological applications (Gaberkorn et al., 2006).

Electroreduction Studies

Mirífico et al. (1991) explored the electroreduction of 3,4-diphenyl-1,2,5-thiadiazole-1,1-dioxide, providing valuable data on the electrochemical behavior of thiadiazoles. Their research contributes to a better understanding of the electroreduction processes involving TDAD and related compounds (Mirífico et al., 1991).

Heterocyclic Chemistry

Bryce et al. (1988) studied the reactions of 1,2,5-thiadiazoles with benzyne, leading to the formation of 1,2-benzisothiazole derivatives. This research indicates the potential of TDAD in the synthesis of complex heterocyclic structures, important in various fields of chemistry (Bryce et al., 1988).

Mechanism of Action

Target of Action

1,2,5-Thiadiazole-3,4-dicarbonitrile is a chemical compound that has been extensively researched for its potential applications in various fields

Mode of Action

This involves the transfer of electron density from the aryl donor groups to the particle orbital localized on the BTZ group .

Biochemical Pathways

. This suggests that they may influence photochemical reactions and related biochemical pathways.

Result of Action

, suggesting that they may have effects on light absorption and emission at the molecular level.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the reaction of similar compounds in an aprotic dipolar solvent was facilitated and occurred much faster than in a less polar organic solvent . This suggests that the solvent environment can significantly influence the action, efficacy, and stability of these compounds.

Biochemical Analysis

Biochemical Properties

1,2,5-Thiadiazole-3,4-dicarbonitrile plays a crucial role in various biochemical reactions. It has been synthesized and evaluated for its potential as an antimicrobial agent, showing effectiveness against a range of microbial strains, including bacteria and fungi. The compound interacts with enzymes and proteins involved in microbial cell wall synthesis, leading to the disruption of these processes. Additionally, this compound has shown promise as an anticancer agent, interacting with key biomolecules involved in cell proliferation and apoptosis .

Cellular Effects

This compound exhibits significant effects on various types of cells and cellular processes. In cancer cells, it has been shown to inhibit cell proliferation and induce apoptosis by modulating cell signaling pathways and gene expression . The compound also affects cellular metabolism by altering the activity of enzymes involved in metabolic pathways, leading to changes in metabolite levels and energy production.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules at the molecular level. The compound binds to enzymes and proteins, inhibiting their activity and leading to the disruption of cellular processes. For example, in cancer cells, this compound inhibits the activity of enzymes involved in DNA replication and repair, resulting in cell cycle arrest and apoptosis . Additionally, the compound can modulate gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under normal laboratory conditions, but its degradation can occur under extreme conditions such as high temperature and strong acidic or basic environments . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis in cancer cells .

Customer Q & A

Q1: What makes 1,2,5-Thiadiazole-3,4-dicarbonitrile so useful in porphyrazine synthesis?

A1: this compound readily undergoes cyclotetramerization reactions with other suitable partners, leading to the formation of porphyrazines [, ]. This compound's structure allows for the creation of both symmetrical porphyrazines (containing only 1,2,5-thiadiazole units) and unsymmetrical ones with various substituents.

Q2: How do the properties of porphyrazines change with the incorporation of 1,2,5-thiadiazole units?

A2: Research indicates that incorporating 1,2,5-thiadiazole units into porphyrazines significantly impacts their electronic properties []. The electron-deficient nature of 1,2,5-thiadiazole influences the overall electron distribution within the macrocycle, impacting properties like UV/Vis absorption and nonlinear optical behavior. This makes these modified porphyrazines potentially useful for applications like optical limiting.

Q3: Can you provide an example of how this compound is used to create unsymmetrical porphyrazines?

A3: One study [] successfully synthesized unsymmetrical porphyrazines by co-cyclizing this compound with 3,6-diamyloxyphthalodinitrile. This reaction, carried out in the presence of magnesium or lithium amylate, yielded a mixture of porphyrazines with varying ratios of 1,2,5-thiadiazole and 1,4-diamyloxybenzene moieties.

Q4: What are the advantages of studying unsymmetrical porphyrazines containing 1,2,5-thiadiazole units?

A4: Unsymmetrical porphyrazines offer a wider range of properties compared to their symmetrical counterparts. By systematically altering the ratio and arrangement of electron-deficient 1,2,5-thiadiazole and electron-donating groups (like 1,4-diamyloxybenzene), researchers can fine-tune the macrocycle's electronic properties for specific applications [].

Q5: Besides porphyrazines, what other compounds can be synthesized using this compound?

A5: this compound reacts with various alkynes in the presence of tetrasulfur tetranitride (S4N4) []. This reaction can produce 1,3,5,2,4-trithiadiazepines and 1,2,5-thiadiazoles, offering routes to diverse heterocyclic structures. For instance, reacting this compound with butynedinitrile yields 1,3,5,2,4-trithiadiazepine-6,7-dicarbonitrile and this compound [].

Q6: How is the structure of these complex macrocycles confirmed?

A6: Techniques like single-crystal X-ray crystallography play a crucial role in elucidating the structures of these complex macrocycles. For instance, researchers have successfully determined the structures of several symmetrical and unsymmetrical porphyrazines, including (S2A2)PzH2 and (A4)PzH2, using this technique [].